![molecular formula C13H19NO2 B7472668 N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide](/img/structure/B7472668.png)
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide (CMF) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, depression, and pain. This compound may also modulate the activity of ion channels, which play a role in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress, as well as increase the levels of neurotransmitters such as serotonin and dopamine. Additionally, it has been shown to have anticonvulsant effects and to reduce pain sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds. Additionally, its anti-inflammatory and analgesic properties make it a useful tool for studying pain and inflammation in animal models. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.
Future Directions
There are several possible future directions for research on N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide. One area of interest is its potential use in the treatment of anxiety and depression. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent. Finally, research could focus on developing more efficient synthesis methods for this compound to make it more accessible for scientific research.
Synthesis Methods
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide is synthesized through a multistep process involving the reaction of furfurylamine with cyclohexanone followed by acetylation and deacetylation. The final product is obtained through the reaction of the intermediate with isobutyl chloroformate and ammonia.
Scientific Research Applications
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anticonvulsant, and analgesic effects in animal models. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.
properties
IUPAC Name |
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-10-12(7-8-16-10)13(15)14-9-11-5-3-2-4-6-11/h7-8,11H,2-6,9H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNBYEBTVKRBDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NCC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.